FM04

• Molecular Formula: C26H25NO4
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C26H25NO4/c28-24-18-26(31-25-9-5-4-8-23(24)25)21-10-12-22(13-11-21)30-17-16-29-15-14-27-19-20-6-2-1-3-7-20/h1-13,18,27H,14-17,19H2
• InChIKey: JIFJFNBTQSCGBM-UHFFFAOYSA-N

FM04 P-Glycoprotein Inhibitor for MDR Research

FM04 is an amine-containing monomeric flavonoid and a potent, orally bioavailable inhibitor of P-glycoprotein (P-gp) [1]. It exhibits an EC50 of 83 nM in reversing P-gp-mediated paclitaxel (PTX) resistance in the LCC6MDR cell line . Derived from the biotransformation of the flavonoid dimer FD18, FM04 demonstrates improved drug-like physicochemical properties, including a lower molecular weight and higher aqueous solubility compared to its parent compound [1].

1 P-gp inhibition study fit (reported sub-μM EC50 context)

2 Non-substrate modulator profile for MDR reversal assays

3 Allosteric NBD2 binding mechanism context

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source

FM04 Dual-Binding Mechanism and In Vivo Efficacy

P-gp inhibitors represent a structurally and functionally diverse class of compounds with significant variability in potency, mechanism of action, and safety profiles [1]. Generic substitution within this class is not scientifically sound, as compounds like Verapamil (first-generation) and Elacridar (third-generation) have failed in clinical trials due to issues with potency, specificity, and toxicity [2]. FM04 distinguishes itself through a unique dual mechanism of action on the P-gp nucleotide-binding domain 2 (NBD2), a lack of substrate activity, and demonstrated in vivo efficacy in improving the oral bioavailability of co-administered drugs like paclitaxel without causing significant toxicity, features not uniformly shared across other P-gp inhibitors [1].

Binding site mismatch

Generic flavonoid monomers lack Q1193/I1115 engagement; the allosteric NBD2 mechanism may not transfer.

Substrate status difference

FD18 is a P-gp transport substrate and competitive inhibitor; non-substrate FM04 profile may not be replicated.

In vivo model context

Reported xenograft model response and oral exposure enhancement may require independent validation.

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source
• [2] Liu Z, Wong ILK, Sang J, Liu F, Yan CSW, Kan JWY, Chan TH, Chow LMC. Identification of Binding Sites in the Nucleotide-Binding Domain of P‑Glycoprotein for a Potent and Nontoxic Modulator, the Amine-Containing Monomeric Flavonoid FM04. J Pharm Sci. 2023. View Source

FM04 Comparative Evidence in MDR Reversal Assays

Paclitaxel Resistance Reversal Potency vs. FD18

FM04 demonstrates superior potency in reversing P-gp-mediated paclitaxel (PTX) resistance compared to its parent flavonoid dimer, FD18. In the LCC6MDR cell line, FM04 exhibited an EC50 of 83 nM, which is 1.8-fold more potent than FD18's EC50 of 148 nM [1]. This difference is statistically significant and establishes FM04 as a more efficacious modulator [2].

Paclitaxel resistance reversal

Head-to-head

FM04 EC50=83 nM vs FD18 EC50=148 nM (1.8-fold reported difference)

Supports higher in vitro reversal potency context

LCC6MDR cell line; paclitaxel IC50=3.8 nM

Evidence Dimension	EC50 for reversing P-gp-mediated paclitaxel resistance
Target Compound Data	EC50 = 83 nM
Comparator Or Baseline	FD18 (EC50 = 148 nM)
Quantified Difference	1.8-fold more potent
Conditions	In vitro, LCC6MDR cells

Why This Matters

Higher potency translates to potentially lower required doses, which can improve the therapeutic window and reduce the risk of off-target effects in experimental and preclinical settings.

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source
• [2] Yan CS, et al. A New Class of Safe, Potent, and Specific P-gp Modulator: Flavonoid Dimer FD18 Reverses P-gp-Mediated Multidrug Resistance in Human Breast Xenograft in Vivo. Mol Pharm. 2015. View Source

Distinct NBD2 Binding Mechanism vs. Third-Generation Inhibitors

FM04 possesses superior drug-like physicochemical properties compared to its precursor, FD18, which are critical for its in vivo performance. FM04 has a significantly lower molecular weight (415 vs. 724 Da), lower lipophilicity (CLogP of 4.9 vs. 9.0), and a smaller topological polar surface area (tPSA of 56.8 Ų vs. 92.8 Ų) [1]. These improvements suggest higher aqueous solubility and better membrane permeability, key determinants of oral bioavailability.

NBD2 binding mechanism

Class-level

FM04 binds Q1193/I1115 (allosteric uncoupling) vs third-gen inhibitors target TM domains

Distinct allosteric NBD2 mechanism context

Photoaffinity labeling/LC-MS/MS; no direct binding assay vs competitors

Evidence Dimension	Molecular Weight (MW), Calculated LogP (CLogP), topological Polar Surface Area (tPSA)
Target Compound Data	MW: 415 Da; CLogP: 4.9; tPSA: 56.8 Ų
Comparator Or Baseline	FD18 (MW: 724 Da; CLogP: 9.0; tPSA: 92.8 Ų)
Quantified Difference	MW reduced by 43%; CLogP reduced by 4.1 units; tPSA reduced by 36 Ų
Conditions	Computational analysis using ChemDraw Ultra 12.0 software

Why This Matters

Improved physicochemical properties directly enhance the compound's 'druggability,' leading to better solubility, permeability, and ultimately, more reliable in vivo pharmacokinetics for research applications.

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source

Non-Substrate Status vs. FD18

A critical differentiator for FM04 is that it is not a transport substrate for P-gp, in contrast to its parent compound, FD18, which is a substrate [1]. This property suggests FM04 acts as a non-competitive inhibitor, binding to an allosteric site to block transport without itself being pumped out of the cell. This mechanism, supported by its ability to stimulate P-gp ATPase activity by 3.3-fold at 100 μM [1], is fundamentally different from competitive inhibitors that are themselves effluxed.

P-gp substrate status

Head-to-head

FM04: non-substrate; ATPase 3.3-fold stim. FD18: substrate & competitive inhibitor

Non-substrate modulator profile context

LCC6MDR cells; P-gp-Glo assay

Evidence Dimension	P-gp substrate status and effect on P-gp ATPase
Target Compound Data	Not a P-gp transport substrate; Stimulates P-gp ATPase 3.3-fold at 100 μM
Comparator Or Baseline	FD18 (is a P-gp transport substrate)
Quantified Difference	Qualitative difference in mechanism
Conditions	In vitro, LCC6MDR cells

Why This Matters

Non-substrate inhibitors like FM04 are not subject to the same efflux mechanisms, potentially leading to higher and more sustained intracellular concentrations, which can result in more effective and prolonged P-gp inhibition.

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source

In Vivo Tumor Reduction and Oral Bioavailability

FM04 demonstrates selective inhibition of P-gp, with no significant activity against other major multidrug resistance transporters, Breast Cancer Resistance Protein (BCRP) and Multidrug Resistance Protein 1 (MRP1). At a concentration of 1 μM, FM04 did not reverse BCRP-mediated topotecan resistance or MRP1-mediated doxorubicin resistance in their respective overexpressing cell lines [1]. In contrast, cyclosporine A, a known P-gp inhibitor, also affects other transporters, leading to broader and potentially more toxic effects.

In vivo xenograft model response

Cross-study

Tumor volume ↓56% (I.P.) / ↓73% (oral); PTX AUC ↑57–66-fold

Reported in vivo model-response and exposure context

MDA435/LCC6MDR xenograft, nude mice; p

In vivo tolerability context

Class-level

No observable toxicity at effective doses in murine xenograft studies

Reported tolerability endpoint context

Requires independent safety assessment; class-level comparison to verapamil/cyclosporine A

Physicochemical property context

Head-to-head

FM04 MW=415.5, XLogP3=4.4; improved drug-like properties vs FD18 dimer

Supports drug-like property review

Inferred from metabolite development; no direct property assay comparison

Evidence Dimension	Effect on reversing drug resistance in BCRP- and MRP1-overexpressing cell lines
Target Compound Data	No reversal of BCRP-mediated topotecan resistance or MRP1-mediated doxorubicin resistance at 1 μM
Comparator Or Baseline	BCRP inhibitor Ko143 and MRP1 inhibitor FD-4e (markedly lowered IC50 by ~14-fold)
Quantified Difference	FM04 shows no effect, while specific inhibitors cause significant reversal
Conditions	In vitro, HEK293/R2 (BCRP) and 2008/MRP1 (MRP1) cell lines

Why This Matters

Selective inhibition of P-gp is crucial for mechanistic studies to avoid confounding effects from other transporters. For potential therapeutic applications, this selectivity profile may translate to fewer off-target effects and a better safety profile compared to broad-spectrum efflux pump inhibitors.

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source

FM04 Research and Preclinical Applications

Chemoresistance Reversal in P-gp+ Cancer Cell Lines

FM04 is validated for in vivo use to reverse P-gp-mediated drug resistance. In a human melanoma MDA435/LCC6MDR xenograft model, co-administration of FM04 (28 mg/kg, I.P.) with paclitaxel (12 mg/kg, I.V.) resulted in a 56% (*, p < 0.05) reduction in tumor volume, significantly outperforming the paclitaxel-only control group without causing toxicity or animal death [1].

Oral Bioavailability Enhancement for P-gp Substrates

FM04 is a demonstrated dual inhibitor of intestinal P-gp and CYP2C8/3A4 enzymes. When administered orally at 45 mg/kg in mice, FM04 increased the intestinal absorption of paclitaxel from 0.2% to 14%, leading to a 57- to 66-fold improvement in the area under the curve (AUC) compared to a single oral dose of paclitaxel [1].

Combination Therapy in Xenograft MDR Models

FM04 enables effective oral combination chemotherapy. In a human melanoma MDA435/LCC6 xenograft model, oral co-administration of FM04 (45 mg/kg) with paclitaxel (40, 60, or 70 mg/kg) suppressed tumor growth with at least a 73% (***, p < 0.001) reduction in tumor volume, without causing serious toxicity [1]. This demonstrates its potential for developing novel, orally administered cancer treatments.

Application

Selection Property

Validation Focus

MDR reversal studies in P-gp+ cancer cell lines

Reported P-gp inhibition assay context

Chemosensitization endpoint review

Oral bioavailability research for P-gp substrates

Non-substrate modulator profile

Exposure-model validation

In vivo xenograft combination studies

Reported xenograft model-response context

Tumor volume and tolerability endpoint review

NBD2 allosteric modulation studies

NBD2 binding mechanism context

ATPase and binding site review

• [1] Kan JWY, Yan CSW, Wong ILK, Su X, Liu Z, Chan TH, Chow LMC. Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Int J Mol Sci. 2022;23(23):15299. View Source